Cas no 1346540-59-7 (methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate
• CAS No: 1346540-59-7
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6192605
• PubChem ID: 165667142
• Update Time: 2025-06-19

methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate
• 1346540-59-7
• EN300-1906159

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)7(11)5-2-3-6(9)10-4-5/h2-4,7,11H,1H3
• InChI Key： PMWAEXWZMWETBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate

Methyl 2-(6-Bromopyridin-3-yl)-2-hydroxyacetate (CAS No. 1346540-59-7): A Comprehensive Overview

Methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate (CAS No. 1346540-59-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate consists of a bromopyridine ring attached to a hydroxyacetate moiety, which is esterified with a methyl group. This combination of functional groups imparts the compound with a range of chemical properties that make it an attractive candidate for further investigation. The bromine atom, in particular, can serve as a versatile handle for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent studies have highlighted the potential of methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate in the context of drug discovery and development. One notable application is its use as a building block in the synthesis of small molecules targeting specific biological pathways. For instance, researchers have explored its utility in the development of inhibitors for kinases and other enzymes involved in cancer progression and inflammatory diseases. The ability to modulate these targets effectively could lead to the identification of new therapeutic leads with improved efficacy and reduced side effects.

In addition to its role in drug discovery, methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate has been investigated for its potential as a probe molecule in biochemical assays. Its unique structure allows it to interact selectively with specific protein targets, making it a valuable tool for studying protein function and dynamics. This application is particularly relevant in the field of chemical biology, where understanding the interactions between small molecules and biological macromolecules is crucial for advancing our knowledge of cellular processes.

The synthetic accessibility of methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate has also been a subject of interest. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One common approach involves the reaction of 6-bromonicotinic acid with chloroacetic acid followed by esterification with methanol. These methods have been optimized to ensure high yields and purity, making it feasible to produce sufficient quantities for both research and industrial applications.

From a safety perspective, methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate is generally considered safe for laboratory use when appropriate handling procedures are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and handle the material with care to prevent exposure and ensure laboratory safety.

In conclusion, methyl 2-(6-bromopyridin-3-yl)-2-hydroxyacetate (CAS No. 1346540-59-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.